Cas no 1393553-52-0 (3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID)

• Product Name: 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID
• CAS No: 1393553-52-0
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD22546746
• CID: 4471562
• PubChem ID: 72217145
• Update Time: 2025-06-14

3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID
• 3-Oxetanecarboxylic acid, 3-(3-fluorophenyl)-
• E10210
• AKOS023207211
• 1393553-52-0
• AB82463
• MFCD22546746
• 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLICACID
• PS-17448
• SY322516
• CS-0445852

• MDL： MFCD22546746
• Inchi： 1S/C10H9FO3/c11-8-3-1-2-7(4-8)10(9(12)13)5-14-6-10/h1-4H,5-6H2,(H,12,13)
• InChI Key： YBHGVJBNBLKZGB-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)O)COC1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID

Comprehensive Overview of 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID (CAS No. 1393553-52-0): Properties, Applications, and Industry Relevance

The chemical compound 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID (CAS No. 1393553-52-0) has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile reactivity. As a fluorinated oxetane derivative, it combines the stability of an oxetane ring with the electronic effects of a fluorophenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for designing bioactive molecules targeting metabolic disorders and inflammatory pathways.

One of the most searched questions about this compound revolves around its synthesis methods and purity standards. The synthesis typically involves a multi-step process starting from 3-fluorobenzaldehyde, followed by cyclization to form the oxetane core. Advanced purification techniques like HPLC or recrystallization ensure high purity (>98%), which is critical for pharmaceutical applications. Recent studies highlight its role in developing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge therapeutic modality that leverages the compound’s ability to modulate protein degradation pathways.

From an industrial perspective, the demand for fluorinated building blocks like 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID has surged due to their applications in PET imaging tracers and small-molecule inhibitors. The compound’s logP value (a measure of lipophilicity) and hydrogen-bonding capacity make it ideal for optimizing drug candidates’ ADME properties (Absorption, Distribution, Metabolism, Excretion). Notably, its meta-fluorine substitution enhances binding affinity to certain enzyme targets, a feature frequently discussed in medicinal chemistry forums.

Environmental and regulatory considerations are also trending topics. While the compound is not classified as hazardous, its biodegradability profile and green chemistry alternatives for synthesis are under investigation. Companies specializing in custom synthesis often emphasize scalability and cost-efficiency in production, addressing another common query among industrial users. Analytical data, including NMR spectra and mass spectrometry results, are typically provided to validate structural integrity.

In material science, the oxetane moiety of this compound contributes to the development of high-performance polymers with enhanced thermal stability. Its incorporation into epoxy resins or cross-linking agents improves mechanical properties, making it relevant for aerospace and electronics coatings. Researchers are also examining its potential in photoinitiator systems for UV-curable materials, aligning with the growing demand for sustainable manufacturing processes.

To address frequent searches about supply chain availability, major chemical suppliers list this compound under high-purity catalogues, often with options for bulk quantities or GMP-grade synthesis. Storage recommendations typically include anhydrous conditions at low temperatures to preserve stability. As the pharmaceutical industry shifts toward fragment-based drug design, the role of 3-(3-FLUOROPHENYL)OXETANE-3-CARBOXYLIC ACID as a molecular scaffold is expected to expand further.